Cas no 1421456-93-0 (N-3-(2H-1,3-benzodioxol-5-yl)-3-hydroxypropyl-N'-(thiophen-2-yl)methylethanediamide)

• Product Name: N-3-(2H-1,3-benzodioxol-5-yl)-3-hydroxypropyl-N'-(thiophen-2-yl)methylethanediamide
• CAS No: 1421456-93-0
• MF: C₁₇H₁₈N₂O₅S
• MW: 362.400223255157
• CID: 6350040
• PubChem ID: 71804366
• Update Time: 2025-07-01

N-3-(2H-1,3-benzodioxol-5-yl)-3-hydroxypropyl-N'-(thiophen-2-yl)methylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-3-(2H-1,3-benzodioxol-5-yl)-3-hydroxypropyl-N'-(thiophen-2-yl)methylethanediamide
• AKOS024556604
• 1421456-93-0
• N-[3-(2H-1,3-benzodioxol-5-yl)-3-hydroxypropyl]-N'-[(thiophen-2-yl)methyl]ethanediamide
• VU0548553-1
• N1-(3-(benzo[d][1,3]dioxol-5-yl)-3-hydroxypropyl)-N2-(thiophen-2-ylmethyl)oxalamide
• N-[3-(1,3-benzodioxol-5-yl)-3-hydroxypropyl]-N'-(thiophen-2-ylmethyl)oxamide
• F6416-7804

• Inchi： 1S/C17H18N2O5S/c20-13(11-3-4-14-15(8-11)24-10-23-14)5-6-18-16(21)17(22)19-9-12-2-1-7-25-12/h1-4,7-8,13,20H,5-6,9-10H2,(H,18,21)(H,19,22)
• InChI Key： QKOHUFZRDODDFJ-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CNC(C(NCCC(C1=CC=C2C(=C1)OCO2)O)=O)=O

Computed Properties

• Exact Mass: 362.09364285g/mol
• Monoisotopic Mass: 362.09364285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 478
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 125Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-3-(2H-1,3-benzodioxol-5-yl)-3-hydroxypropyl-N'-(thiophen-2-yl)methylethanediamide

Introduction to N-3-(2H-1,3-benzodioxol-5-yl)-3-hydroxypropyl-N'-(thiophen-2-yl)methylethanediamide (CAS No. 1421456-93-0)

N-3-(2H-1,3-benzodioxol-5-yl)-3-hydroxypropyl-N'-(thiophen-2-yl)methylethanediamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 1421456-93-0, represents a novel molecular architecture that combines structural features from multiple heterocyclic systems, including 2H-1,3-benzodioxol and thiophene. Such a combination often leads to unique chemical and biological properties, making it a subject of intense research interest.

The molecular framework of this compound is characterized by the presence of an amide linkage and hydroxyl substituents, which contribute to its potential role as a bioactive molecule. The incorporation of a 2H-1,3-benzodioxol moiety, commonly known for its presence in various pharmacologically active agents, suggests that this compound may exhibit significant biological activity. Additionally, the presence of a thiophene ring introduces sulfur into the structure, which can influence both the electronic properties and the potential reactivity of the molecule.

In recent years, there has been a growing interest in the development of new therapeutic agents derived from heterocyclic compounds. These molecules often exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The compound in question here is no exception and has been studied for its potential applications in drug discovery. The structural features of N-3-(2H-1,3-benzodioxol-5-yl)-3-hydroxypropyl-N'-(thiophen-2-yl)methylethanediamide make it an attractive candidate for further investigation.

The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, is often employed to construct the desired molecular framework. These synthetic strategies not only highlight the complexity of the molecule but also demonstrate the expertise required to produce it in a laboratory setting.

The biological activity of N-3-(2H-1,3-benzodioxol-5-yl)-3-hydroxypropyl-N'-(thiophen-2-yl)methylethanediamide has been explored in several preclinical studies. These studies have shown that the compound exhibits promising properties in vitro and in vivo. For instance, preliminary data suggest that it may have inhibitory effects on certain enzymes and receptors that are implicated in various diseases. The exact mechanisms of action are still under investigation but are expected to provide valuable insights into its therapeutic potential.

The pharmaceutical industry is increasingly interested in developing drugs based on novel heterocyclic compounds due to their unique chemical properties and potential for therapeutic efficacy. N-3-(2H-1,3-benzodioxol-5-yl)-3-hydroxypropyl-N'-(thiophen-2-yl)methylethanediamide represents an example of such a compound and holds promise for future drug development efforts. Its complex structure and diverse functional groups make it a versatile scaffold for medicinal chemists to explore.

The use of computational methods has also played a significant role in understanding the properties of this compound. Molecular modeling techniques can provide valuable insights into its interactions with biological targets and help predict its biological activity. These computational approaches complement experimental studies and contribute to a more comprehensive understanding of the molecule's behavior.

In conclusion, N-3-(2H-1,3-benzodioxol-5-yl)-3-hydroxypropyl-N'-(thiophen-2-yl)methylethanediamide (CAS No. 1421456-93) is a structurally complex organic compound with significant potential in pharmaceutical research. Its unique combination of heterocyclic moieties and functional groups makes it an interesting subject for further study. The ongoing research into this compound is expected to contribute valuable insights into drug discovery and development efforts aimed at addressing various diseases.